5-(1,3-Dioxoisoindol-2-yl)pentanenitrile
Overview
Description
5-(1,3-Dioxoisoindol-2-yl)pentanenitrile, also known as this compound, is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 19467. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Reactivity :
- Li et al. (2015) described a metal-free oxidative 1,2-alkylarylation of unactivated alkenes with acetonitriles, which leads to the synthesis of 5-oxo-pentanenitriles. This method represents a new approach to acyclic molecules through metal-free oxidative alkene 1,2-alkylarylation (Li et al., 2015).
Theoretical Studies and Modeling :
- Bozkaya and Özkan (2012) conducted a comprehensive theoretical investigation of the thermal rearrangements of various compounds, including 1-hexen-5-yne and 1,2,5-hexatriene, using density functional theory (DFT) and other high-level ab initio methods. This research offers insights into the pyrolysis of related chemical systems (Bozkaya & Özkan, 2012).
Medical and Biological Applications :
- Asadollahi et al. (2019) synthesized a series of N-aryl-2-(1,3-dioxoisoindolin-2-yl)-3-phenylpropanamides derivatives and evaluated their antiepileptic activity. This study highlights the potential medical applications of compounds structurally related to 5-(1,3-Dioxoisoindolin-2-yl)pentanenitrile (Asadollahi et al., 2019).
Molecular Design and Docking :
- The synthesis and molecular docking of novel phthalimide derivatives bearing amino acid conjugated anilines were explored by Asadollahi et al. (2019), offering insights into the interaction of these compounds with biological targets (Asadollahi et al., 2019).
Materials Science and Nanotechnology :
- Nguyen et al. (2011) discussed the creation of a supramolecular aggregate of single-molecule magnets, showcasing the potential of compounds like 5-(1,3-Dioxoisoindolin-2-yl)pentanenitrile in materials science and nanotechnology applications (Nguyen et al., 2011).
Mechanism of Action
Target of Action
The primary targets of 5-(1,3-Dioxoisoindol-2-yl)pentanenitrile are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific molecular targets .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .
Result of Action
As research progresses, we can expect to gain more insight into these effects .
Properties
IUPAC Name |
5-(1,3-dioxoisoindol-2-yl)pentanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2/c14-8-4-1-5-9-15-12(16)10-6-2-3-7-11(10)13(15)17/h2-3,6-7H,1,4-5,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDCZUDLRWMQRDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80280969 | |
Record name | STK366373 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80280969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15102-28-0 | |
Record name | NSC19467 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=19467 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | STK366373 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80280969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)pentanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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